6a-methylhexahydro-2,5-methanopentalen-3a(1H)-ol

• CAS No.: 1905-16-4
• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• IUPAC Name: 7-methyltricyclo[3.3.1.03,7]nonan-3-ol
• InChI: InChI=1S/C10H16O/c1-9-3-7-2-8(4-9)6-10(9,11)5-7/h7-8,11H,2-6H2,1H3
• InChI Key: DUTNOWYMPJUCOA-UHFFFAOYSA-N
• Canonical SMILES: CC12CC3CC(C1)CC2(C3)O

Description

6a-Methylhexahydro-2,5-methanopentalen-3a(1H)-ol is a complex organic compound with a unique structure It belongs to the class of methanopentalenes, which are characterized by their fused ring systems

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6a-methylhexahydro-2,5-methanopentalen-3a(1H)-ol typically involves multiple steps, starting from simpler organic molecules. One common synthetic route includes the cyclization of appropriate precursors under specific conditions to form the fused ring system. The reaction conditions often involve the use of catalysts and controlled temperatures to ensure the correct formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency and yield, often involving continuous flow reactors and advanced purification techniques to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions

6a-Methylhexahydro-2,5-methanopentalen-3a(1H)-ol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles for substitution reactions. The conditions for these reactions vary but often involve controlled temperatures and the use of solvents to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes .

Scientific Research Applications

6a-Methylhexahydro-2,5-methanopentalen-3a(1H)-ol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.

Biology: It may be used in the study of biological pathways and as a potential lead compound for drug development.

Medicine: Research into its pharmacological properties could lead to the development of new therapeutic agents.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 6a-methylhexahydro-2,5-methanopentalen-3a(1H)-ol exerts its effects involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins, leading to changes in cellular pathways and biological responses. The exact pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

• 2,5-Methanopentalene, octahydro-3a-iodo-6a-methyl-
• 2,5-Methanopentalene, 3a-ethyloctahydro-6a-methyl-

Uniqueness

6a-Methylhexahydro-2,5-methanopentalen-3a(1H)-ol is unique due to its specific structural features and the resulting chemical properties.